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Compound of Interest

Compound Name: 1,2-Palmitolein-3-olein

Cat. No.: B3026217 Get Quote

An In-depth Technical Guide to 1,2-Palmitolein-3-
olein
For Researchers, Scientists, and Drug Development Professionals

Introduction
1,2-Palmitolein-3-olein is a specific triacylglycerol (TAG), a type of lipid molecule composed of

a glycerol backbone esterified with three fatty acids. In this particular molecule, the sn-1 and

sn-2 positions of the glycerol are occupied by palmitoleic acid, a monounsaturated omega-7

fatty acid, while the sn-3 position is occupied by oleic acid, a monounsaturated omega-9 fatty

acid. As a mixed-acid triglyceride, its structure and composition give rise to specific

physicochemical properties that are of interest in various fields, including lipidomics, food

science, and pharmaceutical sciences. This guide provides a detailed overview of the chemical

structure, properties, and relevant experimental methodologies for 1,2-Palmitolein-3-olein.

Chemical Structure and Identification
The chemical structure of 1,2-Palmitolein-3-olein is defined by the arrangement of two

palmitoleoyl chains and one oleoyl chain on the glycerol backbone. Palmitoleic acid is a 16-

carbon fatty acid with one double bond (16:1), and oleic acid is an 18-carbon fatty acid with one

double bond (18:1). The designation "1,2...3-" specifies the location of these fatty acid chains

on the glycerol molecule.
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Chemical Formula: C₅₃H₉₆O₆

Molecular Weight: 829.33 g/mol

CAS Number: 107196-42-9

Synonyms: 1,2-Dipalmitoleoyl-3-Oleoyl-rac-glycerol, TG(16:1/16:1/18:1)

2D Chemical Structure:
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Caption: 2D structure of 1,2-Palmitolein-3-olein.

Physicochemical Properties
Quantitative data for 1,2-Palmitolein-3-olein is not extensively documented in publicly

available literature. The table below summarizes the available information. The physical state

suggests a melting point below ambient temperature.
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Property Value Reference

Molecular Formula C₅₃H₉₆O₆

Molecular Weight 829.33 g/mol

CAS Number 107196-42-9

Physical State Liquid [1]

Solubility Data not available

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Experimental Protocols
Detailed experimental protocols specifically for 1,2-Palmitolein-3-olein are scarce. However,

general methodologies for the synthesis and analysis of triacylglycerol regioisomers are well-

established and can be applied to this specific molecule.

Synthesis of 1,2-Palmitolein-3-olein
The chemical or enzymatic synthesis of a specific triacylglycerol like 1,2-Palmitolein-3-olein
requires a regioselective approach to ensure the correct placement of the fatty acids on the

glycerol backbone.

General Enzymatic Synthesis Protocol:

Starting Material: A common starting material is a 1,2-diacylglycerol, in this case, 1,2-

dipalmitoleoyl-glycerol.

Enzyme Selection: A lipase with sn-3 specificity can be used to esterify the free hydroxyl

group at the sn-3 position.

Acyl Donor: Oleic acid or an activated form (e.g., oleoyl-CoA) is used as the acyl donor.
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Reaction Conditions: The reaction is typically carried out in an organic solvent system under

controlled temperature and pH to optimize enzyme activity and stability.

Purification: The final product, 1,2-Palmitolein-3-olein, is purified from the reaction mixture

using chromatographic techniques such as column chromatography or high-performance

liquid chromatography (HPLC).

Analysis of 1,2-Palmitolein-3-olein
The analysis of triacylglycerol regioisomers is crucial to confirm the structure and purity of the

synthesized or isolated compound. A combination of chromatographic and spectrometric

techniques is typically employed.[2][3]

General Analytical Protocol using HPLC-MS/MS:

Sample Preparation: The lipid sample is dissolved in an appropriate organic solvent, such as

a mixture of isopropanol and hexane.

Chromatographic Separation: The sample is injected into a reversed-phase HPLC system.

The separation of different triacylglycerol species is based on their partition number (PN =

carbon number - 2 * number of double bonds).

Mass Spectrometric Detection: The eluting compounds are introduced into a mass

spectrometer, often using atmospheric pressure chemical ionization (APCI) or electrospray

ionization (ESI).

MS/MS Fragmentation: To distinguish between regioisomers (e.g., 1,2-dipalmitolein-3-olein

vs. 1,3-dipalmitolein-2-olein), tandem mass spectrometry (MS/MS) is performed. The

fragmentation pattern, specifically the relative abundance of fragment ions corresponding to

the loss of a fatty acid from the sn-2 versus the sn-1/3 positions, allows for the identification

of the specific regioisomer.[4]

Biological Role and Signaling Pathways
The specific biological roles and involvement in signaling pathways of 1,2-Palmitolein-3-olein
are not well-documented. However, as a triacylglycerol, its primary function is related to energy

storage and transport.[5]
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General Role of Triacylglycerols:

Energy Storage: Triacylglycerols are the main form of energy storage in animals, found

predominantly in adipose tissue.

Metabolic Fuel: When energy is required, triacylglycerols are hydrolyzed into fatty acids and

glycerol, which can be used by various tissues for energy production through beta-oxidation

and glycolysis, respectively.[5]

Signaling Precursors: The fatty acid components of triacylglycerols can be released and act

as signaling molecules or precursors for the synthesis of other bioactive lipids.

While direct evidence is lacking for 1,2-Palmitolein-3-olein, it is plausible that its metabolism

and the subsequent release of palmitoleic acid and oleic acid could influence cellular

processes. Both fatty acids are known to have various biological activities.

Mandatory Visualizations
Triglyceride Biosynthesis Pathway (Kennedy Pathway)
The primary pathway for the de novo synthesis of triacylglycerols in most tissues is the

Kennedy pathway.[6][7] This pathway involves the sequential acylation of glycerol-3-phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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